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Compound of Interest

5-Bromo-8-nitronaphthalene-1-
Compound Name: o
carboxylic acid

Cat. No.: B1281041

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of 5-
Bromo-8-nitronaphthalene-1-carboxylic acid, a versatile intermediate in organic synthesis.
The document details its chemical and physical properties, provides a step-by-step synthesis
protocol, and summarizes its known applications, with a focus on its utility as a protective

group.

Core Chemical and Physical Properties

5-Bromo-8-nitronaphthalene-1-carboxylic acid is a substituted naphthalene derivative with
the chemical formula C11HeBrNOa4.[1][2] Its structure consists of a naphthalene core
functionalized with a carboxylic acid group at the 1-position, a bromine atom at the 5-position,
and a nitro group at the 8-position. This unique substitution pattern imparts specific electronic
and steric properties that make it a valuable reagent in synthetic chemistry.[3]

Table 1: Physicochemical Properties of 5-Bromo-8-nitronaphthalene-1-carboxylic acid
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Property Value Source
Molecular Formula C11HeBrNOa4 [1112]
Molecular Weight 296.07 g/mol [3]
CAS Number 65440-41-7 [2][4]
Yellow crystalline solid
Appearance .
(predicted)
_ _ Data not available in primary
Melting Point
sources
N ) Data not available in primary
Boiling Point
sources
N Data not available in primary
Solubility

sources

Synthesis of 5-Bromo-8-nitronaphthalene-1-

carboxylic acid

The synthesis of 5-Bromo-8-nitronaphthalene-1-carboxylic acid is achieved in a two-step

process starting from 1-naphthoic acid, with an overall yield of 78%.[5] The procedure involves

an initial bromination followed by nitration.

Experimental Protocol

Step 1: Synthesis of 5-Bromo-1-naphthoic acid

e Materials: 1-naphthoic acid, N-bromosuccinimide (NBS), trifluoroacetic acid.

e Procedure:

o Dissolve 1-naphthoic acid in trifluoroacetic acid.

o Add N-bromosuccinimide (NBS) portion-wise to the solution.

o Stir the reaction mixture at room temperature.
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o Monitor the reaction progress by thin-layer chromatography (TLC).
o Upon completion, pour the reaction mixture into ice water to precipitate the product.
o Filter the precipitate, wash with water, and dry to obtain 5-Bromo-1-naphthoic acid.
Step 2: Synthesis of 5-Bromo-8-nitronaphthalene-1-carboxylic acid
» Materials: 5-Bromo-1-naphthoic acid, fuming nitric acid, sulfuric acid.
e Procedure:

o Carefully add 5-Bromo-1-naphthoic acid to a cooled mixture of fuming nitric acid and
sulfuric acid.

o Maintain the reaction temperature at 0°C while stirring.

o After the addition is complete, allow the reaction to proceed at 0°C.

o Monitor the reaction by TLC.

o Once the starting material is consumed, pour the reaction mixture onto crushed ice.

o Collect the resulting precipitate by filtration, wash thoroughly with cold water, and dry to
yield 5-Bromo-8-nitronaphthalene-1-carboxylic acid.

Spectroscopic Data

Detailed experimental spectroscopic data for 5-Bromo-8-nitronaphthalene-1-carboxylic acid
is not readily available in the public domain. However, based on the known spectra of related
compounds such as 5-bromo-1-nitronaphthalene and 5-nitronaphthalene-1-carboxylic acid, the
following characteristic signals can be predicted.

Predicted Spectroscopic Characteristics:

e 1H NMR: A complex aromatic region with signals corresponding to the naphthalene ring
protons. The proton at the 2-position is expected to be a doublet, while the protons at the 3,
4, 6, and 7-positions will likely appear as multiplets.
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e 13C NMR: Signals for the eleven carbon atoms of the naphthalene ring and the carboxylic
acid group. The carbon atoms attached to the bromine, nitro, and carboxylic acid groups will
show characteristic downfield shifts.

» IR Spectroscopy: Characteristic absorption bands for the carboxylic acid O-H stretch (broad,
~3000 cm™1), the C=0 stretch (~1700 cm~1), and the C-NO2 asymmetric and symmetric
stretches (~1530 and ~1350 cm™1, respectively).

e Mass Spectrometry: The molecular ion peak (M+) is expected at m/z 295 and 297 ina 1:1
ratio, corresponding to the bromine isotopes (’°Br and 81Br).

Applications in Organic Synthesis

The primary application of 5-Bromo-8-nitronaphthalene-1-carboxylic acid is as a protecting
group for alcohols, particularly in the context of the Mitsunobu reaction.[5] The steric strain
between the substituents at the 1 and 8 positions of the naphthalene core facilitates the mild
removal of this protecting group.[5]

Use as a Protecting Group for Alcohols

5-Bromo-8-nitronaphthalene-1-carboxylic acid can be used to protect primary and
secondary alcohols under Mitsunobu conditions (triphenylphosphine and diisopropyl
azodicarboxylate).[5] The resulting ester is stable under various reaction conditions.

Deprotection: The protecting group can be readily removed under mild reducing conditions, for
example, using zinc dust in the presence of a proton source.[5] This selective removal is
advantageous in multi-step syntheses.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the scientific literature regarding the
biological activity or the interaction of 5-Bromo-8-nitronaphthalene-1-carboxylic acid with
any signaling pathways. While some nitronaphthalene derivatives are known to exhibit toxicity,
the biological profile of this particular compound remains to be investigated.[6]

Visualizations
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Synthesis Workflow

Synthesis of 5-Bromo-8-nitronaphthalene-1-carboxylic acid

Step 1: Bromination
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Caption: A workflow diagram illustrating the two-step synthesis of 5-Bromo-8-

nitronaphthalene-1-carboxylic acid.

Application as a Protecting Group
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Protection and Deprotection of Alcohols
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Caption: A diagram showing the use of 5-Bromo-8-nitronaphthalene-1-carboxylic acid as a
protecting group for alcohols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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